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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

In the landscape of chemical synthesis, the selection of appropriate intermediates is paramount

to achieving desired yields, purity, and reaction kinetics. This guide provides a comprehensive

comparison of N-Ethylacetanilide and N-Methylacetanilide, two closely related aromatic

amides that serve as versatile intermediates in the pharmaceutical and dye industries. This

document outlines their chemical properties, synthesis protocols, and a comparative analysis of

their reactivity, supported by available data and established chemical principles.

Physicochemical Properties
A summary of the key physical and chemical properties of N-Ethylacetanilide and N-

Methylacetanilide is presented in Table 1. These properties are crucial for determining

appropriate reaction conditions, solvent systems, and purification methods.
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Property N-Ethylacetanilide N-Methylacetanilide

CAS Number 529-65-7[1] 579-10-2[2]

Molecular Formula C₁₀H₁₃NO[1] C₉H₁₁NO[2]

Molecular Weight 163.22 g/mol [1] 149.19 g/mol [2]

Appearance -
White to off-white crystalline

solid[2]

Melting Point 54 °C[3] 101-104 °C

Boiling Point 258 °C[3] 253 °C at 712 mmHg

Solubility -

Soluble in boiling water,

alcohol, chloroform, and ether.

[2]

Synthesis of N-Alkylacetanilides
The synthesis of both N-Ethylacetanilide and N-Methylacetanilide can be achieved through

the N-alkylation of aniline followed by acetylation, or by the direct N-alkylation of acetanilide. A

common laboratory-scale synthesis involves the acetylation of the corresponding N-alkylaniline.

Experimental Protocol: Synthesis of N-Methylacetanilide
This protocol describes the synthesis of N-Methylacetanilide via the acetylation of N-

methylaniline.

Materials:

N-methylaniline

Acetic anhydride

Concentrated Hydrochloric Acid

Sodium Acetate

Deionized Water
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Ice

Procedure:

In a suitable flask, dissolve N-methylaniline in a mixture of deionized water and concentrated

hydrochloric acid.

To this solution, add acetic anhydride.

Subsequently, add a solution of sodium acetate in deionized water to the reaction mixture.

Stir the mixture to allow for the precipitation of N-Methylacetanilide.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration and wash with cold deionized water.

The crude product can be purified by recrystallization from a suitable solvent.

Experimental Protocol: Synthesis of N-Ethylacetanilide
A similar procedure can be followed for the synthesis of N-Ethylacetanilide, starting from N-

ethylaniline.

Materials:

N-ethylaniline

Acetic anhydride

Concentrated Hydrochloric Acid

Sodium Acetate

Deionized Water

Ice

Procedure:
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Dissolve N-ethylaniline in a mixture of deionized water and concentrated hydrochloric acid in

a flask.

Add acetic anhydride to the solution.

Follow with the addition of a solution of sodium acetate in deionized water.

Stir the mixture to facilitate the formation of the N-Ethylacetanilide precipitate.

Cool the reaction mixture in an ice bath to ensure complete precipitation.

Isolate the product by vacuum filtration and wash with cold deionized water.

Recrystallize the crude product to obtain pure N-Ethylacetanilide.

A generalized workflow for the synthesis of N-alkylacetanilides is depicted in the following

diagram:
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Synthesis Workflow

Start: N-Alkylaniline
(N-Methylaniline or N-Ethylaniline)

Reagents:
- Acetic Anhydride

- HCl
- Sodium Acetate

Acetylation Reaction

Precipitation

Vacuum Filtration

Recrystallization

Final Product:
N-Alkylacetanilide
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Steric Hindrance in Electrophilic Aromatic Substitution

N-Methylacetanilide
(Less Steric Hindrance)

Ortho Attack
(Less Hindered)

Less hindrance

Para Attack

N-Ethylacetanilide
(More Steric Hindrance)

Ortho Attack
(More Hindered)

More hindrance

Para Attack

Electrophile (E+)
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Hypothetical Pharmaceutical Synthesis Pathway

N-Alkylacetanilide

Electrophilic
Aromatic Substitution

(e.g., Nitration)

Substituted
N-Alkylacetanilide

Reduction of
Nitro Group

Amino-Substituted
N-Alkylacetanilide

Further Functionalization

Active Pharmaceutical
Ingredient (API) Precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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